Cas no 2757955-51-2 (N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride)

• Product Name: N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride
• CAS No: 2757955-51-2
• MF: C₆H₁₁ClN₂O₃S
• MW: 226.681139230728
• CID: 5560228
• PubChem ID: 165997102
• Update Time: 2025-08-03

N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-37357125
• N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride
• 2757955-51-2

• Inchi： 1S/C6H11ClN2O3S/c1-9(13(7,11)12)5-2-3-6(10)8-4-5/h5H,2-4H2,1H3,(H,8,10)
• InChI Key： VUCPUXUMRWTJGE-UHFFFAOYSA-N
• SMILES： ClS(N(C)C1CNC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 226.0178911g/mol
• Monoisotopic Mass: 226.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.9Ų

Additional information on N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride

Comprehensive Guide to N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride (CAS No. 2757955-51-2)

N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride (CAS No. 2757955-51-2) is a specialized sulfamoyl chloride derivative with significant potential in pharmaceutical and chemical research. This compound features a unique piperidinone backbone combined with a reactive sulfamoyl chloride group, making it valuable for synthesizing novel bioactive molecules. Researchers are increasingly interested in its applications due to its structural versatility and role in drug discovery.

The compound's molecular structure includes a 6-oxopiperidin-3-yl moiety, which is pivotal for interactions with biological targets. Its N-methyl sulfamoyl chloride functionality enhances reactivity, enabling efficient derivatization. Recent studies highlight its utility in designing enzyme inhibitors and small-molecule therapeutics, particularly in oncology and neurology. The demand for such intermediates has surged with advancements in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride serves as a key intermediate for constructing sulfonamide-based compounds. Sulfonamides are renowned for their pharmacological properties, including antimicrobial and anti-inflammatory effects. This compound’s reactivity allows for selective modifications, catering to structure-activity relationship (SAR) studies. Its stability under controlled conditions further supports its use in medicinal chemistry workflows.

Market trends indicate growing interest in piperidine derivatives like this compound, driven by their prevalence in FDA-approved drugs. Analysts attribute this to their balanced lipophilicity and hydrogen-bonding capacity, which improve drug-like properties. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In analytical applications, N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride is characterized using techniques like HPLC, NMR, and mass spectrometry. Purity assessments are critical, as impurities can affect downstream reactions. Suppliers often provide certificates of analysis (CoA) to ensure compliance with research standards. Storage recommendations typically include anhydrous conditions at low temperatures to preserve reactivity.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its modular design fits well with E3 ligase ligands, a hotspot in cancer therapy research. Additionally, computational tools like molecular docking leverage its structure to predict binding affinities, accelerating hit-to-lead optimization.

Safety protocols for handling N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride emphasize standard lab practices, including glove use and ventilation. While not classified as hazardous under normal use, its reactivity warrants caution. Researchers frequently search for alternative solvents or catalytic methods to enhance its synthetic utility safely.

The compound’s patent landscape reveals active filings in kinase inhibitor designs and CNS-targeting agents, reflecting its interdisciplinary relevance. Collaborations between academia and industry aim to explore its potential in rare disease therapeutics, a priority for global health initiatives.

For procurement, suppliers list it under building blocks for drug discovery, with pricing influenced by scale and purity. Custom synthesis services are available for tailored derivatives, addressing niche research needs. Its inclusion in commercial screening libraries underscores its growing importance in early-stage discovery.

In summary, N-methyl-N-(6-oxopiperidin-3-yl)sulfamoyl chloride (CAS No. 2757955-51-2) bridges synthetic chemistry and biomedical innovation. Its adaptability positions it at the forefront of precision medicine and next-generation therapeutics, making it a compound to watch in evolving scientific landscapes.